Cas no 1000341-27-4 (3-Iodo-6-(trifluoromethyl)-1H-indazole)

3-Iodo-6-(trifluoromethyl)-1H-indazole is a halogenated indazole derivative featuring both an iodine substituent and a trifluoromethyl group, which enhance its reactivity and utility in synthetic chemistry. The iodine moiety facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing trifluoromethyl group improves stability and influences the compound’s electronic properties, broadening its applicability in medicinal chemistry and agrochemical research. This compound serves as a versatile intermediate for designing pharmaceuticals, ligands, and functional materials. Its well-defined structure and reactivity profile make it a preferred choice for researchers seeking precise modifications in indazole-based scaffolds.

3-Iodo-6-(trifluoromethyl)-1H-indazole structure

1000341-27-4 structure

Product Name:3-Iodo-6-(trifluoromethyl)-1H-indazole

CAS No:1000341-27-4

MF:C₈H₄F₃IN₂

MW:312.030444145203

MDL:MFCD09263230

CID:840470

PubChem ID:24729344

Update Time:2025-06-08

3-Iodo-6-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-6-(trifluoromethyl)-1H-indazole
- 3-Iodo-6-(trifluoromethyl) (1H)Indazole
- 3-iodo-6-(trifluoromethyl)-2H-indazole
- 1H-INDAZOLE, 3-IODO-6-(TRIFLUOROMETHYL)-
- AK134930
- 3-Iodo-6-trifluoromethyl-1H-indazole
- ARPPCBLAYCXFHA-UHFFFAOYSA-N
- 0036AA
- 6-trifluoromethyl-3-iodo-1h-indazole
- FCH1324172
- MB07234
- AX8257040
- SCHEMBL1513093
- 1000341-27-4
- DTXSID40646709
- SY103312
- EN300-7409819
- CS-0041074
- AKOS016842560
- DS-4862
- MFCD09263230
- DB-331356
- MDL： MFCD09263230
- Inchi： 1S/C8H4F3IN2/c9-8(10,11)4-1-2-5-6(3-4)13-14-7(5)12/h1-3H,(H,13,14)
- InChI Key： ARPPCBLAYCXFHA-UHFFFAOYSA-N
- SMILES： IC1=C2C=CC(C(F)(F)F)=CC2=NN1

Computed Properties

Exact Mass: 311.93713g/mol
Monoisotopic Mass: 311.93713g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7
XLogP3: 3.1

Experimental Properties

Boiling Point: 352.0±37.0°C at 760 mmHg

3-Iodo-6-(trifluoromethyl)-1H-indazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

3-Iodo-6-(trifluoromethyl)-1H-indazole Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EW496-50mg	3-Iodo-6-(trifluoromethyl)-1H-indazole	1000341-27-4	98%	50mg	194.0CNY	2021-07-12
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